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Compound of Interest

Compound Name: Benadryl N-oxide hydrochloride

CAS No.: 13168-00-8

Cat. No.: B576629

Get Quote

This technical guide provides a comprehensive overview of Benadryl N-oxide hydrochloride,

a significant metabolite and reference compound in the pharmaceutical analysis of

Diphenhydramine. Designed for researchers, scientists, and drug development professionals,

this document delves into the fundamental physicochemical properties, analytical

methodologies, and the scientific context of this compound.

Introduction: The Significance of Benadryl N-oxide
Hydrochloride
Diphenhydramine, the active ingredient in Benadryl®, is a widely used first-generation

antihistamine. Its metabolism in vivo leads to the formation of several metabolites, with

Diphenhydramine N-oxide being a primary product. The hydrochloride salt of this N-oxide is a

critical analytical standard used for impurity profiling, stability testing, and pharmacokinetic

studies of Diphenhydramine-containing formulations.[1] Understanding its properties is

paramount for ensuring the quality, safety, and efficacy of the parent drug.
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Physicochemical Properties and Molecular Weight
Determination
A precise understanding of a compound's molecular weight is foundational for all quantitative

analytical work. This section details the chemical identity and molecular weight calculation for

Benadryl N-oxide hydrochloride.

Chemical Identity
The compound is systematically named 2-(Diphenylmethoxy)-N,N-dimethylethanamine N-oxide

hydrochloride.[2][3] It is also known by synonyms such as 2-

(benzhydryloxy)ethyl(dimethyl)amine oxide hydrochloride.[4]

Identifier Value Source

CAS Number 13168-00-8 [2][4][5][6]

Molecular Formula C₁₇H₂₂ClNO₂ [2][5][7]

Alternative Formula C₁₇H₂₁NO₂ · HCl [4][6]

The discrepancy in the molecular formula notation (C₁₇H₂₂ClNO₂ vs. C₁₇H₂₁NO₂ · HCl) arises

from representing the hydrochloride salt as either a fully combined empirical formula or as the

free base adduct with hydrochloric acid. Both correctly represent the same molecule.

Molecular Weight Calculation
The molecular weight is a critical parameter for preparing solutions of known concentration and

for mass spectrometry analysis. It is calculated based on the atomic weights of the constituent

elements in the empirical formula, C₁₇H₂₂ClNO₂.

Carbon (C): 17 atoms × 12.011 amu = 204.187 amu

Hydrogen (H): 22 atoms × 1.008 amu = 22.176 amu

Chlorine (Cl): 1 atom × 35.453 amu = 35.453 amu

Nitrogen (N): 1 atom × 14.007 amu = 14.007 amu

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b576629/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-benadryl-n-oxide-hydrochloride
https://glppharmastandards.com/product-details/Diphenhydramine-N-Oxide-Hydrochloride
https://www.synzeal.com/en/diphenhydramine-n-oxide-hydrochloride-usp
https://www.epichem.com/products/diphenhydramine-n-oxide-hydrochloride
https://glppharmastandards.com/product-details/Diphenhydramine-N-Oxide-Hydrochloride
https://www.epichem.com/products/diphenhydramine-n-oxide-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/131872116
https://store.usp.org/product/1218050
https://glppharmastandards.com/product-details/Diphenhydramine-N-Oxide-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/131872116
https://synthinkchemicals.com/product/diphenhydramine-n-oxide-hydrochloride/
https://www.epichem.com/products/diphenhydramine-n-oxide-hydrochloride
https://store.usp.org/product/1218050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxygen (O): 2 atoms × 15.999 amu = 31.998 amu

Total Molecular Weight = 307.821 amu

This calculated value is consistently reported across major chemical suppliers and databases

as 307.82 g/mol .[4][5][7]

The following diagram illustrates the logical flow from chemical identity to the final calculated

molecular weight.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.epichem.com/products/diphenhydramine-n-oxide-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/131872116
https://synthinkchemicals.com/product/diphenhydramine-n-oxide-hydrochloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component Identification

Atomic Weight Data

Calculation Workflow

Molecular Formula
C₁₇H₂₂ClNO₂

Constituent Elements
(Carbon, Hydrogen, Chlorine, Nitrogen, Oxygen)

Summation of Atomic Weights
(17×C) + (22×H) + (1×Cl) + (1×N) + (2×O)

Input for calculation

Standard Atomic Weights
C: 12.011
H: 1.008

Cl: 35.453
N: 14.007
O: 15.999

Reference data

Calculated Molecular Weight
307.821 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of Benadryl N-oxide hydrochloride.
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Synthesis and Context
Benadryl N-oxide hydrochloride is primarily encountered as a metabolite of

Diphenhydramine. However, its chemical synthesis is necessary for the production of certified

reference materials. The synthesis typically involves the N-oxidation of Diphenhydramine free

base, followed by salt formation with hydrochloric acid.

The parent compound, Diphenhydramine hydrochloride, can be synthesized in a continuous

flow process, which is noted for its high atom economy and waste minimization.[8] This modern

approach involves reacting chlorodiphenylmethane and N,N-dimethylaminoethanol in the

absence of a solvent at high temperatures, directly yielding the target as a molten salt.[8] While

a specific continuous flow synthesis for the N-oxide has not been detailed in the searched

literature, the principles could be adapted for its production.

Analytical Methodology: Quantitation in
Pharmaceutical Formulations
The quantitation of Benadryl N-oxide hydrochloride, often as a degradation product or

impurity, is crucial for quality control. The United States Pharmacopeia (USP) has developed a

robust adaptable organic impurities method for the analysis of Diphenhydramine Hydrochloride

Oral Solution, which includes the quantitation of the N-oxide.[9]

Experimental Protocol: HPLC-UV Method
This protocol is based on the USP's validated method for analyzing Diphenhydramine and its

impurities, demonstrating a self-validating system through its specificity, linearity, and accuracy.

[9]

Objective: To quantify Diphenhydramine N-oxide in the presence of the active pharmaceutical

ingredient (API) and other related compounds.

Step-by-Step Methodology:

Preparation of Solutions:

Diluent: Prepare as specified in the relevant pharmacopeial monograph.
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Stock Solutions: Accurately weigh and dissolve certified reference standards of

Diphenhydramine HCl and Diphenhydramine N-oxide in the Diluent to create individual

stock solutions (e.g., 0.25 mg/mL).

System Suitability Solution: Prepare a solution containing 0.25 mg/mL of Diphenhydramine

HCl and 2.5 µg/mL (1.0% level) of Diphenhydramine N-oxide.[9] This solution is used to

verify the resolution and performance of the chromatographic system.

Sample Solution: Prepare a solution of the drug product to a nominal concentration of 0.25

mg/mL of Diphenhydramine HCl.[9]

Chromatographic System:

Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Column: Waters XSelect HSS PFP, 3.0-mm x 15.0-cm, 3.5-µm (L43 packing).[9] The

pentafluorophenyl (PFP) stationary phase provides unique selectivity for polar and

aromatic compounds.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: Acetonitrile and methanol mixture with 0.05% TFA.[9]

Gradient Program: A validated gradient program is used to ensure separation of all

impurities.

Flow Rate: 0.8 mL/min.

Column Temperature: 35°C.

Injection Volume: 15 µL.

Detection Wavelength: UV 220 nm.[9]

Data Analysis:

Inject the System Suitability Solution to confirm adequate resolution and peak shape.
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Inject the sample solutions.

Identify the Diphenhydramine N-oxide peak by its retention time relative to the reference

standard.

Quantify the amount of N-oxide impurity based on the peak area response relative to the

standard of known concentration. The method was validated in the range of 0.1% – 4.5%

for the N-oxide.[9]

The following diagram outlines the experimental workflow for this analytical procedure.
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Caption: Experimental workflow for HPLC-UV quantification of Benadryl N-oxide.
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Conclusion
Benadryl N-oxide hydrochloride is a compound of significant interest in the pharmaceutical

sciences. Its precise molecular weight of 307.82 g/mol is a cornerstone for its use as a certified

reference material. The availability of robust, validated analytical methods, such as the USP

HPLC-UV procedure, enables drug development professionals to accurately monitor and

control it as a key metabolite and impurity in Diphenhydramine products. This ensures that

such products meet the stringent quality and safety standards required by regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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